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Prochloraz Sensitivity in Cladobotryum
mycophilum: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Prochloraz sensitivity across various strains of
Cladobotryum mycophilum, the causative agent of cobweb disease in cultivated mushrooms.
The data presented is compiled from published experimental studies and is intended to inform
research and development of effective fungal disease management strategies.

Quantitative Comparison of Prochloraz Sensitivity

The sensitivity of Cladobotryum mycophilum strains to Prochloraz is typically quantified by the
median effective dose (ED50), which represents the concentration of the fungicide that inhibits
mycelial growth by 50%. A lower ED50 value indicates higher sensitivity to the fungicide. The
table below summarizes ED50 values for Prochloraz against different C. mycophilum isolates
as reported in various studies.
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Geographic ED50 (mgIL) Lo
Study Isolate(s) L Key Findings
Origin Range
A wide range of
ED50 values was
] observed,
Chakwiya et al. _ _ o _
32 isolates Various 0.00001 - 0.55 indicating high
(2015)[1][2] o
sensitivity among
the tested
isolates.[1][2]
The tested
. strains were
Potocnik et al. o ) <0.087 (as
Serbian isolates Serbia found to be
(2022)[3] pg/mL) _ -
highly sensitive
to Prochloraz.[3]
The isolate was
classified as
Kim et al. (2014) Isolate from K Moderately moderately
orea
[4] Pleurotus eryngii sensitive sensitive to
Prochloraz
manganese.[4]
Prochloraz still
Grogan & Gaze showed good
_ Isolate 235 (re- ,
(2000) (as cited ] - - ) control with
) identified as C. Not specified Efficacy of ~70% ]
in Clarke et al., ) efficacy values
mycophilum) .
2023)[5] consistently

reaching 70%.[5]

Experimental Protocols

The determination of Prochloraz sensitivity in C. mycophilum is primarily conducted through in

vitro mycelial growth inhibition assays. The following is a detailed methodology synthesized

from published research.[4][6]

Mycelial Growth Inhibition Assay
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Objective: To determine the ED50 value of Prochloraz for a specific Cladobotryum mycophilum
isolate.

Materials:

Pure culture of Cladobotryum mycophilum

o Malt Extract Agar (MEA) or Potato Dextrose Agar (PDA)

e Prochloraz (analytical grade)

« Sterile distilled water or appropriate solvent (e.g., acetone)

e Sterile 90 mm Petri dishes

o Sterile 5 mm cork borer or scalpel

e |ncubator set to 25°C

» Ruler or calipers for measurement

e Laminar flow hood

Procedure:

o Preparation of Fungicide Stock Solution:

o Prepare a stock solution of Prochloraz at a high concentration (e.g., 1000 mg/L) by
dissolving a known amount of the active ingredient in a minimal amount of a suitable
solvent. Further dilute with sterile distilled water to achieve the desired stock
concentration.

e Preparation of Fungicide-Amended Media:

o Autoclave the growth medium (MEA or PDA) and allow it to cool to approximately 50-55°C
in a water bath.
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o Under sterile conditions in a laminar flow hood, add the appropriate volume of the
Prochloraz stock solution to the molten agar to achieve a series of desired final
concentrations (e.g., 0.01, 0.1, 1.0, 5.0, 10.0 mg/L). Ensure thorough mixing.

o A control set of plates should be prepared containing the same concentration of solvent (if
used) without Prochloraz.

o Pour the fungicide-amended and control media into sterile Petri dishes and allow them to
solidify.

¢ Inoculation:

o From the leading edge of an actively growing (3-5 days old) C. mycophilum culture,
aseptically cut a 5 mm diameter mycelial plug using a sterile cork borer or scalpel.

o Place the mycelial plug, mycelium-side down, in the center of each fungicide-amended
and control plate.

e |ncubation:

o Incubate the plates in the dark at 25°C for a period of 48 to 96 hours, or until the mycelial
growth in the control plates has reached a substantial diameter.[6]

o Data Collection and Analysis:
o Measure the diameter of the fungal colony in two perpendicular directions for each plate.
o Calculate the average diameter for each concentration.

o Determine the percentage of mycelial growth inhibition for each concentration relative to
the control using the formula:

= Inhibition (%) = [(DC - DT) / DC] x 100

» Where DC is the average diameter of the colony on the control plate and DT is the
average diameter of the colony on the treated plate.
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o The ED50 value is calculated by performing a probit analysis or by linear regression of the
percentage inhibition against the logarithm of the fungicide concentration.

Visualizing Experimental and Biological Pathways

The following diagrams illustrate the experimental workflow for assessing Prochloraz

sensitivity and the generally accepted molecular mechanism of Prochloraz action and
resistance in fungi.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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